(2-(4-Methoxyphenoxy)propanoyl)glycine
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Description
(2-(4-Methoxyphenoxy)propanoyl)glycine is a glycine derivative featuring a 4-methoxyphenoxy group attached to a propanoyl backbone. The 4-methoxyphenoxy moiety is notable for its electron-donating properties, which may influence pharmacokinetics and receptor interactions. Glycine conjugates are often explored for their roles in drug metabolism, detoxification, and as prodrugs .
Properties
Molecular Formula |
C12H15NO5 |
|---|---|
Molecular Weight |
253.25 g/mol |
IUPAC Name |
2-[2-(4-methoxyphenoxy)propanoylamino]acetic acid |
InChI |
InChI=1S/C12H15NO5/c1-8(12(16)13-7-11(14)15)18-10-5-3-9(17-2)4-6-10/h3-6,8H,7H2,1-2H3,(H,13,16)(H,14,15) |
InChI Key |
QTVGMVDNLLJWCT-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(=O)NCC(=O)O)OC1=CC=C(C=C1)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-(4-Methoxyphenoxy)propanoyl)glycine typically involves the reaction of 2-(4-methoxyphenoxy)propanoic acid with glycine. The reaction conditions often include the use of a suitable solvent and a catalyst to facilitate the reaction. The process may involve heating and stirring to ensure complete reaction and high yield.
Industrial Production Methods
Industrial production of (2-(4-Methoxyphenoxy)propanoyl)glycine follows similar synthetic routes but on a larger scale. The process is optimized for efficiency and cost-effectiveness, often involving continuous flow reactors and automated systems to maintain consistent quality and yield.
Chemical Reactions Analysis
Types of Reactions
(2-(4-Methoxyphenoxy)propanoyl)glycine undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.
Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.
Substitution: Halogens, nucleophiles, solvents like dichloromethane or ethanol.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.
Scientific Research Applications
(2-(4-Methoxyphenoxy)propanoyl)glycine has a wide range of applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and as a standard for analytical methods.
Biology: Studied for its effects on cellular processes and as a potential therapeutic agent.
Medicine: Investigated for its potential use in drug development, particularly for its sweetness inhibitory properties.
Industry: Utilized in the food industry as a sweetness inhibitor to reduce sugar content in products without compromising taste.
Mechanism of Action
The mechanism of action of (2-(4-Methoxyphenoxy)propanoyl)glycine involves its interaction with specific molecular targets, such as taste receptors. It acts as a competitive inhibitor, blocking the binding of sweet-tasting molecules to their receptors, thereby reducing the perception of sweetness. This competitive inhibition is selective, affecting some sweeteners more than others .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares (2-(4-Methoxyphenoxy)propanoyl)glycine with three related compounds: Peliglitazar, (2-(Acetylthio)propanoyl)glycine, and Tiopronin S-Benzoyl Impurity.
Structural and Functional Differences
Key Research Findings
Peliglitazar (CAS 331744-64-0): Acts as a dual peroxisome proliferator-activated receptor (PPAR-α/γ) agonist. Demonstrated efficacy in reducing hyperglycemia and dyslipidemia in preclinical models . Unlike (2-(4-Methoxyphenoxy)propanoyl)glycine, Peliglitazar includes a bulky oxazole-ethyl group, enhancing its receptor-binding specificity .
(2-(Acetylthio)propanoyl)glycine (CAS 6182-96-3): A sulfur-containing analog of Tiopronin, used to reduce cysteine excretion in cystinuria. The acetylthio group enhances thiol-disulfide exchange activity, a feature absent in the methoxyphenoxy derivative .
Tiopronin S-Benzoyl Impurity (CAS 6183-01-3) :
- A synthetic byproduct with a benzoyl ester replacing the thiol group.
- Less biologically active than Tiopronin due to reduced free thiol availability .
Mechanistic and Pharmacokinetic Insights
- Electron-Donating vs. Thiol Groups: The 4-methoxyphenoxy group in the target compound may improve metabolic stability compared to sulfur-containing analogs like (2-(Acetylthio)propanoyl)glycine, which are prone to oxidation .
Biological Activity
(2-(4-Methoxyphenoxy)propanoyl)glycine is a compound that has garnered interest in various fields of biological research due to its potential therapeutic properties and unique mechanism of action. This article provides an overview of its biological activity, synthesis, mechanisms, and relevant case studies.
Overview of the Compound
(2-(4-Methoxyphenoxy)propanoyl)glycine is synthesized from 2-(4-methoxyphenoxy)propanoic acid and glycine. The compound is characterized by its unique structure, which enhances its interactions with biological targets, particularly in the context of sweetness inhibition and potential therapeutic applications in drug development.
The primary mechanism of action for (2-(4-Methoxyphenoxy)propanoyl)glycine involves its role as a competitive inhibitor at taste receptors. It selectively blocks the binding of sweet-tasting molecules, thereby reducing the perception of sweetness. This selectivity is crucial for applications in the food industry, where it can help reduce sugar content without compromising taste.
Inhibition of Sweetness Perception
- Competitive Inhibition : The compound acts on taste receptors, specifically targeting sweet receptors to inhibit their function.
- Selectivity : It shows varying degrees of effectiveness against different sweeteners, making it a valuable tool in sweetness modulation.
Potential Therapeutic Applications
Research indicates that (2-(4-Methoxyphenoxy)propanoyl)glycine may have broader implications in drug development. Its ability to interact with specific molecular targets suggests potential applications in treating metabolic disorders or conditions associated with excessive sweetness perception .
Case Studies and Research Findings
-
Sweetness Inhibition Studies :
- A study evaluated the efficacy of (2-(4-Methoxyphenoxy)propanoyl)glycine in modulating sweetness perception in various food products. Results indicated a significant reduction in perceived sweetness without adverse effects on overall flavor profiles.
- Pharmacological Investigations :
-
Comparative Studies :
- Comparative studies with similar compounds, such as 2-(4-methoxyphenoxy)propanoic acid derivatives, revealed that (2-(4-Methoxyphenoxy)propanoyl)glycine exhibits superior selectivity and potency in inhibiting sweetness perception.
Data Tables
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
